Cas no 2228194-76-9 (3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228194-76-9
• MF: C₉H₇ClF₄O
• MW: 242.597895860672
• CID: 6233424
• PubChem ID: 165632176
• Update Time: 2025-10-05

3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• EN300-1950811
• 2228194-76-9

• Inchi： 1S/C9H7ClF4O/c10-6-1-5(2-7(11)4-6)3-8(15)9(12,13)14/h1-2,4,8,15H,3H2
• InChI Key： BYASOSSMUMAMAW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CC(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 242.0121552g/mol
• Monoisotopic Mass: 242.0121552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol

Comprehensive Overview of 3-(3-Chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228194-76-9)

The compound 3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228194-76-9) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and halogen-substituted phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating physicochemical properties such as lipophilicity and metabolic stability, which are critical in drug design.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and material science. The presence of fluorine atoms in 3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol enhances its binding affinity to biological targets, a property highly sought after in the development of next-generation therapeutics. This aligns with current trends in precision medicine and targeted drug delivery, where fluorinated molecules play a pivotal role.

The synthesis of CAS No. 2228194-76-9 typically involves multi-step organic reactions, including halogenation and nucleophilic substitution. Its chloro-fluoro-phenyl moiety offers versatility for further functionalization, making it a key building block in heterocyclic chemistry. This adaptability has sparked interest in its use for catalyst development and polymer modification, addressing growing needs in sustainable chemistry.

From an environmental perspective, the stability of trifluoropropanol derivatives like this compound raises questions about their biodegradability and eco-toxicity. These concerns mirror broader discussions in green chemistry, where researchers balance molecular efficacy with environmental impact. Innovations in catalytic degradation and solvent-free synthesis are being explored to mitigate potential ecological effects.

Analytical characterization of 3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its high purity, a non-negotiable requirement for pharmaceutical intermediates. The compound’s crystalline structure and hydrogen-bonding capacity also make it a subject of interest in supramolecular chemistry studies.

Market trends indicate rising investments in fluorine-containing APIs (Active Pharmaceutical Ingredients), positioning CAS No. 2228194-76-9 as a compound with commercial potential. Its applications extend to crop protection agents, where fluorinated molecules improve pesticide efficacy while reducing environmental persistence. This dual benefit resonates with the agrochemical industry’s shift toward sustainable pest control solutions.

In conclusion, 3-(3-chloro-5-fluorophenyl)-1,1,1-trifluoropropan-2-ol exemplifies the intersection of chemical innovation and industrial demand. Its multifaceted applications—from drug discovery to advanced materials—underscore its relevance in contemporary research. As scientific inquiries into fluorine chemistry deepen, this compound is poised to remain a focal point for breakthroughs in life sciences and technology.